Cas no 29947-14-6 (3-Thiazolidineaceticacid, 5-[(4-carboxyphenyl)methylene]-4-oxo-2-thioxo-)

• Product Name: 3-Thiazolidineaceticacid, 5-[(4-carboxyphenyl)methylene]-4-oxo-2-thioxo-
• CAS No: 29947-14-6
• MF: C₁₃H₉NO₅S₂
• MW: 323.344260931015
• CID: 285984
• PubChem ID: 1549796
• Update Time: 2025-04-19

3-Thiazolidineaceticacid, 5-[(4-carboxyphenyl)methylene]-4-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineaceticacid, 5-[(4-carboxyphenyl)methylene]-4-oxo-2-thioxo-
• 4-[[3-(carboxymethyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoic acid
• 4-[(Z)-[3-(carboxymethyl)-4-oxo-2-thioxo-thiazolidin-5-ylidene]methyl]benzoic acid
• CHEMBL4203320
• NSC408999
• NSC-408999
• 29947-14-6
• AKOS002679969

• Inchi： 1S/C13H9NO5S2/c15-10(16)6-14-11(17)9(21-13(14)20)5-7-1-3-8(4-2-7)12(18)19/h1-5H,6H2,(H,15,16)(H,18,19)/b9-5-
• InChI Key： RARMXMDEVBVFSN-UITAMQMPSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C/C1C=CC(C(=O)O)=CC=1)=O)=S

Computed Properties

• Exact Mass: 322.99227
• Monoisotopic Mass: 322.992214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 152
• XLogP3: 2.1

Experimental Properties

• Density: 1.69
• Boiling Point: 597.4°C at 760 mmHg
• Flash Point: 315.1°C
• Refractive Index: 1.77
• PSA: 94.91
• LogP: 1.60850